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Compound of Interest

Compound Name:
6-Ethoxy-2-

mercaptobenzothiazole

Cat. No.: B156553 Get Quote

Essential Safety and Handling Guide for 6-
Ethoxy-2-mercaptobenzothiazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Ethoxy-2-mercaptobenzothiazole in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 6-Ethoxy-2-mercaptobenzothiazole

CAS Number: 120-53-6

Molecular Formula: C₉H₉NOS₂

Hazard Summary: 6-Ethoxy-2-mercaptobenzothiazole is a chemical that poses several

health risks. It is harmful if swallowed, causes skin irritation, and can lead to serious eye

irritation.[1] Additionally, it may cause respiratory irritation.[1]

GHS Hazard Classification:

Acute Toxicity, Oral: Category 4[1]
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Skin Irritation: Category 2[1]

Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3[1]

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 6-Ethoxy-2-mercaptobenzothiazole.

Protection Type Specification

Eye Protection

Chemical safety goggles or a face shield where

splashing is possible. Must comply with OSHA

29 CFR 1910.133 or European Standard

EN166.[2]

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Gloves must be inspected prior to use and

replaced if contaminated or damaged.[2][3]

Body Protection

A lab coat or chemical-resistant apron should be

worn to prevent skin contact. For larger

quantities or risk of significant exposure,

chemical-resistant coveralls are recommended.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 or higher-rated

particulate respirator should be used.[2][4] Work

should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is operational.
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Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.

Prepare all necessary equipment and reagents before handling the chemical to minimize

movement and potential for spills.

Designate a specific area for handling 6-Ethoxy-2-mercaptobenzothiazole.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat or apron.

Don chemical safety goggles.

Wear the appropriate respiratory protection if dust generation is anticipated.

Put on nitrile gloves, ensuring they are pulled over the cuffs of the lab coat.

3. Weighing and Transfer:

Conduct all weighing and transfer operations within a chemical fume hood to control dust.

Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust

clouds.

If transferring to a solution, add the solid to the solvent slowly to prevent splashing.

Close the container securely immediately after use.

4. Post-Handling:

Clean the work area thoroughly with an appropriate solvent and decontaminate all surfaces.

Remove gloves using the proper technique to avoid skin contact and dispose of them in the

designated chemical waste container.

Wash hands thoroughly with soap and water after removing gloves.

Remove eye protection and lab coat before leaving the laboratory.
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Disposal Plan
1. Waste Segregation:

All solid waste contaminated with 6-Ethoxy-2-mercaptobenzothiazole (e.g., used gloves,

weighing paper, contaminated paper towels) must be collected in a dedicated, clearly labeled

hazardous waste container.

Unused or excess 6-Ethoxy-2-mercaptobenzothiazole must be disposed of as hazardous

chemical waste.

Solutions containing this chemical should be collected in a labeled, sealed, and appropriate

liquid waste container. Do not pour down the drain.[2]

2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "6-
Ethoxy-2-mercaptobenzothiazole," and the associated hazards (e.g., "Toxic," "Irritant").

3. Storage and Disposal:

Store waste containers in a designated, secure area away from incompatible materials.

Arrange for pickup and disposal by a licensed hazardous waste disposal company, following

all local, state, and federal regulations.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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